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For Researchers, Scientists, and Drug Development Professionals

Introduction
Imidaclothiz is a neonicotinoid insecticide used to control a broad spectrum of sucking and

chewing insect pests on various crops. As a member of the neonicotinoid class, its mode of

action involves the disruption of the insect central nervous system by acting as an agonist on

the postsynaptic nicotinic acetylcholine receptors (nAChRs).[1][2] This technical guide provides

a comprehensive overview of the known physical and chemical properties of Imidaclothiz,

along with relevant experimental protocols and a visualization of its signaling pathway. This

document is intended to serve as a resource for researchers, scientists, and professionals

involved in drug development and pesticide research.

Chemical and Physical Properties
The fundamental physical and chemical properties of Imidaclothiz are summarized in the

tables below. It is important to note that while many properties have been experimentally

determined, some, such as the boiling point and density, are based on predictive models.

Furthermore, experimental data for vapor pressure and the octanol-water partition coefficient

(LogP) for Imidaclothiz are not readily available in the public domain. For comparative

purposes, the values for the closely related and extensively studied neonicotinoid, Imidacloprid,

are provided with a clear distinction.

Table 1: General and Chemical Properties of Imidaclothiz
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Property Value Source(s)

IUPAC Name

N-[1-[(2-chloro-1,3-thiazol-5-

yl)methyl]-4,5-dihydroimidazol-

2-yl]nitramide

[3][4]

Synonyms

(EZ)-1-(2-Chloro-1,3-thiazol-5-

ylmethyl)-N-nitroimidazolidin-2-

ylideneamine; 1-[(2-chloro-5-

thiazolyl)methyl]-4,5-dihydro-

N-nitro-1H-imidazol-2-amine

[3]

CAS Number 105843-36-5

Chemical Formula C₇H₈ClN₅O₂S

Molecular Weight 261.69 g/mol

Appearance White to off-white solid

Mode of Action

Neonicotinoid; agonist of

nicotinic acetylcholine

receptors (nAChRs)

Table 2: Physicochemical Properties of Imidaclothiz
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Property Value Source(s)

Melting Point 146-147 °C

Boiling Point 461.7 ± 55.0 °C (Predicted)

Density 1.83 ± 0.1 g/cm³ (Predicted)

Solubility

Slightly soluble in DMSO and

Methanol. Soluble at ≥ 2.5

mg/mL in specific formulations

(e.g., 10% DMSO, 40%

PEG300, 5% Tween-80, 45%

Saline).

Vapor Pressure Data not available

Octanol-Water Partition

Coefficient (LogP)
Data not available

Disclaimer: The boiling point and density are predicted values and have not been

experimentally verified in the cited literature.

Table 3: Comparative Physicochemical Properties of
Imidacloprid

Property Value Source(s)

Vapor Pressure 3 x 10⁻¹² mmHg at 20 °C

Octanol-Water Partition

Coefficient (Kow)
0.57 at 21 °C

Note: The data in Table 3 are for Imidacloprid and are provided for comparative context due to

the lack of available data for Imidaclothiz.

Experimental Protocols
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Analytical Method for Residue Analysis in Cabbage and
Soil by HPLC
This protocol outlines a method for the determination of Imidaclothiz residues.

a. Sample Preparation (Cabbage):

Homogenize a representative sample of cabbage.

Extract a known weight of the homogenized sample with a suitable organic solvent (e.g.,

acetonitrile).

Filter the extract to remove solid particles.

Concentrate the filtrate using a rotary evaporator.

Re-dissolve the residue in the mobile phase for HPLC analysis.

b. Sample Preparation (Soil):

Air-dry and sieve a representative soil sample.

Extract a known weight of the soil sample with an appropriate solvent mixture (e.g.,

acetonitrile/water).

Centrifuge or filter the mixture to separate the supernatant/filtrate.

Concentrate the extract and re-dissolve in the mobile phase.

c. HPLC Analysis:

Column: C18 reverse-phase column.

Mobile Phase: A suitable mixture of acetonitrile and water.

Detection: UV detector at an appropriate wavelength.

Quantification: Based on the peak area of a standard solution of Imidaclothiz.
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The reported mean accuracies of this method were 92.0-93.0% in soil and 88-93% in cabbage,

with a minimum detectable concentration of 0.0075 mg/kg in cabbage and 0.003 mg/kg in soil.

Preparation of Imidaclothiz Nano-delivery System
This protocol describes the formation of a nanocarrier-loaded Imidaclothiz for enhanced plant

uptake studies.

Prepare a 2 mg/mL aqueous solution of pure Imidaclothiz and a 2 mg/mL aqueous solution

of the star polymer (SPc) nanocarrier.

Mix the Imidaclothiz solution with the SPc solution at a specified mass ratio (e.g., 1:1).

Incubate the mixture for 15 minutes at room temperature to allow for the self-assembly of the

Imidaclothiz/SPc complex.

The resulting nano-delivery system can then be used for plant immersion or spraying

experiments to evaluate uptake and efficacy.

Mandatory Visualizations
Logical Workflow for Imidaclothiz Residue Analysis
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Caption: Workflow for Imidaclothiz residue analysis.
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Signaling Pathway of Neonicotinoid Insecticides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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